Cas no 5784-65-6 (Di(benzyloxy)methylbenzene)

Di(benzyloxy)methylbenzene structure
Di(benzyloxy)methylbenzene structure
Product Name:Di(benzyloxy)methylbenzene
CAS No:5784-65-6
MF:C21H20O2
MW:304.382306098938
CID:343997
PubChem ID:12272857
Update Time:2025-04-19

Di(benzyloxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[(phenylmethylene)bis(oxymethylene)]bis-
    • [Di(benzyloxy)methyl]benzene
    • bis(phenylmethoxy)methylbenzene
    • DTXSID40483515
    • (((Phenylmethylene)bis(oxy))bis(methylene))dibenzene
    • AKOS028112104
    • 5784-65-6
    • SCHEMBL11100946
    • benzaldehyde dibenzyl acetal
    • (dibenzyloxylmethyl)benzene
    • Di(benzyloxy)methylbenzene
    • Inchi: 1S/C21H20O2/c1-4-10-18(11-5-1)16-22-21(20-14-8-3-9-15-20)23-17-19-12-6-2-7-13-19/h1-15,21H,16-17H2
    • InChI Key: WMWUFFDJWAAUQH-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 304.1464
  • Monoisotopic Mass: 304.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 406.1±35.0 °C at 760 mmHg
  • Flash Point: 147.4±25.5 °C
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 18.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Di(benzyloxy)methylbenzene Security Information

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